Cas no 1262331-04-3 (4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde)

• Product Name: 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde
• CAS No: 1262331-04-3
• MF: C₃₃H₂₄O
• MW: 436.543068885803
• CID: 4555631
• PubChem ID: 90305727
• Update Time: 2025-05-24

4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde,4'-(1,2,2-triphenylethenyl)-
• 4-[4-(1,2,2-triphenylethenyl)phenyl]benzaldehyde
• G69376
• 4'-(1,2,2-Triphenylvinyl)-[1,1'-biphenyl]-4-carbaldehyde
• 1262331-04-3
• SCHEMBL15906941
• 4'-(1,2,2-triphenylethenyl)biphenyl-4-formaldehyde

• Inchi： 1S/C33H24O/c34-24-25-16-18-26(19-17-25)27-20-22-31(23-21-27)33(30-14-8-3-9-15-30)32(28-10-4-1-5-11-28)29-12-6-2-7-13-29/h1-24H
• InChI Key： WCWSJSCBOQRFRG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 436.182715385 g/mol
• Monoisotopic Mass: 436.182715385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 436.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde

Research Brief on 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde (CAS: 1262331-04-3): Recent Advances and Applications

The compound 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde (CAS: 1262331-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triphenylethenyl and biphenyl carbaldehyde structure, has shown promising potential in various applications, including organic light-emitting diodes (OLEDs), fluorescence probes, and as a precursor in the synthesis of bioactive molecules. Recent studies have explored its photophysical properties, synthetic pathways, and biological activities, making it a compound of interest for multidisciplinary research.

One of the key areas of focus has been the photoluminescent properties of 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde. Research published in 2023 demonstrated that this compound exhibits strong aggregation-induced emission (AIE) characteristics, which are highly desirable for applications in OLEDs and bioimaging. The AIE effect is attributed to the restriction of intramolecular rotation (RIR) in the triphenylethenyl moiety, which enhances fluorescence in the aggregated state. These findings open new avenues for the development of high-performance luminescent materials.

In addition to its photophysical applications, recent studies have investigated the synthetic utility of 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde. A novel catalytic method for its synthesis was reported, utilizing a palladium-catalyzed cross-coupling reaction, which offers higher yields and improved scalability compared to traditional methods. This advancement is particularly relevant for industrial applications where large-scale production is required. Furthermore, the aldehyde functional group in the molecule serves as a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

From a biological perspective, preliminary studies have explored the potential of 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde as a scaffold for drug discovery. Its structural features, including the conjugated π-system and the aldehyde group, make it a candidate for targeting specific proteins or enzymes. For instance, a 2023 study highlighted its inhibitory activity against certain kinases involved in inflammatory pathways, suggesting potential therapeutic applications in autoimmune diseases. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

Despite these promising developments, challenges remain in the practical application of 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the design of water-soluble derivatives, exploration of its mechanism of action in biological systems, and optimization of its synthetic routes for cost-effective production.

In conclusion, 4'-(1,2,2-Triphenylethenyl)biphenyl-4-carbaldehyde (CAS: 1262331-04-3) represents a versatile and promising compound with applications spanning materials science and drug discovery. Recent advancements in understanding its photophysical properties, synthetic accessibility, and biological activities underscore its potential for future innovations. Continued interdisciplinary research will be essential to fully unlock its capabilities and translate these findings into practical applications.